Cas no 80115-95-3 (N-Acetyl-Leukotriene E4)

• Product Name: N-Acetyl-Leukotriene E4
• CAS No: 80115-95-3
• Molecular Formula: C₂₅H₃₉NO₆S
• Molecular Weight: 481.64526
• CID: 724532
• PubChem ID: 4341

N-Acetyl-Leukotriene E4 Properties

Names and Identifiers

• 7,9,11,14-Eicosatetraenoicacid, 6-[[(2R)-2-(acetylamino)-2-carboxyethyl]thio]-5-hydroxy-,(5S,6...
• 7,9,11,14-Eicosatetraenoicacid, 6-[[(2R)-2-(acetylamino)-2-carboxyethyl]thio]-5-hydroxy-,(5S,6R,7E,9E,11Z,14Z)- (9CI)
• N-acetyl Leukotriene E4
• leukotriene E4,N-acetyl
• N-AcetylLTE4
• N-AC-LTE4
• 80115-95-3
• DTXSID801109007
• FT-0641747
• (5S,6R,7E,9E,11Z,14Z)-6-[[(2R)-2-(Acetylamino)-2-carboxyethyl]thio]-5-hydroxy-7,9,11,14-eicosatetraenoic acid
• 6-(2-Acetamido-2-carboxyethyl)sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
• DB-056408

• InChIKey： BGGYAYMMFYBWEX-HXDOPMNESA-N
• Inchi： InChI=1S/C25H39NO6S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-23(22(28)16-15-18-24(29)30)33-19-21(25(31)32)26-20(2)27/h7-8,10-14,17,21-23,28H,3-6,9,15-16,18-19H2,1-2H3,(H,26,27)(H,29,30)(H,31,32)/b8-7-,11-10-,13-12+,17-14+/t21-,22-,23+/m0/s1
• SMILES： CCCCC/C=C\C\C=C/C=C/C=C/[C@@H](SC[C@H](NC(C)=O)C(O)=O)[C@@H](O)CCCC(O)=O

Computed Properties

• Exact Mass: 481.25000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 20
• Monoisotopic Mass: 481.25
• Heavy Atom Count: 33
• Complexity: 686
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Surface Charge: 0
• Topological Polar Surface Area: 124

Experimental Properties

• LogP: 4.87940
• PSA: 149.23000
• Refractive Index: 1.546
• Boiling Point: 754.5 °C at 760 mmHg
• Flash Point: 410.1 °C
• Color/Form: 。
• Solubility: 。
• Density: 1.137

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Leukotrienes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Leukotrienes